4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine

• IUPAC Name: 4-[(4-methoxyphenyl)methylsulfanyl]-2-thiophen-2-ylpyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C18H15N3OS2/c1-22-14-6-4-13(5-7-14)12-24-18-16-11-15(17-3-2-10-23-17)20-21(16)9-8-19-18/h2-11H,12H2,1H3
• InChI Key: FMLOXOTUGHEDKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CSC2=NC=CN3C2=CC(=N3)C4=CC=CS4
• Molecular Formula: C18H15N3OS2
• Molecular Weight: 353.5 g/mol
• CAS No.: 1243105-08-9

Description

The compound “4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine” is a chemical compound that likely belongs to the class of organic compounds known as pyrazolopyrazines. These are aromatic heterocyclic compounds containing a pyrazole ring fused to a pyrazine ring.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be complex due to the presence of multiple aromatic rings and functional groups.

Chemical Reactions Analysis

The chemical reactions of “this compound” would depend on the specific conditions and reagents used.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific molecular structure.

Scientific Research Applications

Synthesis and Characterization

Research on pyrazolo[1,5-a]pyrimidine and pyrazole derivatives demonstrates the interest in synthesizing and characterizing novel compounds for potential biological activities. For instance, Hassan et al. (2014) synthesized 5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides and further derived pyrazolo[1,5-a]pyrimidine derivatives, exploring their cytotoxic activity against Ehrlich Ascites Carcinoma (EAC) cells (Hassan, Hafez, & Osman, 2014).

Potential Biological Activities

Compounds derived from pyrazolo[1,5-a]pyrazine exhibit a wide range of biological activities. For example, Cui et al. (2019) designed and synthesized 1H-benzofuro[3,2-c]pyrazole derivatives and evaluated their tumor cell growth inhibitory activity, identifying compounds with significant potency against leukemia and lung tumor cells (Cui, Tang, Zhang, & Liu, 2019). Additionally, Juber et al. (2020) synthesized 6-methoxy-2-amino benzothiazole derivatives, investigating their antibacterial activity against various bacterial strains (Juber, Hamed, & Khalil, 2020).

Antioxidant and Antimicrobial Properties

Research on related compounds also highlights their antioxidant and antimicrobial properties. Khotimah et al. (2018) synthesized 3-(2,4-dichlorophenyl)-5-(4-hydroxy-3-methoxyphenyl) pyrazoline and demonstrated its strong antioxidant activity, along with antibacterial activity against Gram-positive and Gram-negative bacteria (Khotimah, Rahmadani, Rahmawati, & Ardana, 2018).

Mechanism of Action

The mechanism of action of “4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine” is not known without specific research data.

Safety and Hazards

The safety and hazards associated with “4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine” would depend on its specific properties and uses.

Future Directions

The future directions for research on “4-[(4-Methoxybenzyl)thio]-2-(2-thienyl)pyrazolo[1,5-a]pyrazine” would likely depend on the results of initial studies and the potential applications of the compound.